1-(1-Ethyl-4,4-difluorocyclohexyl)piperazine

• Molecular Formula: C12H22F2N2
• Molecular Weight: 232.31 g/mol
• IUPAC Name: 1-(1-ethyl-4,4-difluorocyclohexyl)piperazine
• InChI: InChI=1S/C12H22F2N2/c1-2-11(16-9-7-15-8-10-16)3-5-12(13,14)6-4-11/h15H,2-10H2,1H3
• InChI Key: MTULBXFWCDNSAZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(CC1)(F)F)N2CCNCC2

Description

1-(1-Ethyl-4,4-difluorocyclohexyl)piperazine is a chemical compound with the molecular formula C₁₂H₂₂F₂N₂ and a molecular weight of 232.31 g/mol . This compound is characterized by the presence of a piperazine ring substituted with an ethyl group and two fluorine atoms on a cyclohexyl ring. It is primarily used for research purposes in various scientific fields.

Preparation Methods

The synthesis of 1-(1-Ethyl-4,4-difluorocyclohexyl)piperazine involves several steps, typically starting with the preparation of the cyclohexyl ring followed by the introduction of the piperazine moiety. Common synthetic routes include:

Cyclohexyl Ring Formation: The cyclohexyl ring can be synthesized through various methods, including cyclization reactions.

Piperazine Introduction: The piperazine ring is introduced through nucleophilic substitution reactions, often using piperazine derivatives and appropriate catalysts.

Industrial production methods may involve optimization of these steps to enhance yield and purity, utilizing large-scale reactors and continuous flow processes.

Chemical Reactions Analysis

1-(1-Ethyl-4,4-difluorocyclohexyl)piperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) to yield alcohols or amines.

Substitution: Nucleophilic substitution reactions are common, where the piperazine ring can be modified using alkyl halides or acyl chlorides under basic conditions.

Major products formed from these reactions depend on the specific reagents and conditions used, often resulting in functionalized derivatives of the original compound.

Scientific Research Applications

1-(1-Ethyl-4,4-difluorocyclohexyl)piperazine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Employed in the study of biological systems, particularly in understanding the interactions of piperazine derivatives with biological targets.

Medicine: Investigated for potential therapeutic applications, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and as an intermediate in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-(1-Ethyl-4,4-difluorocyclohexyl)piperazine involves its interaction with specific molecular targets, often through binding to receptors or enzymes. The piperazine ring plays a crucial role in these interactions, facilitating the compound’s binding affinity and specificity. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(1-Ethyl-4,4-difluorocyclohexyl)piperazine can be compared with other piperazine derivatives, such as:

1-(4-Fluorophenyl)piperazine: Known for its use in medicinal chemistry as a precursor to various drugs.

1-(2,3-Dihydro-1H-inden-2-yl)piperazine: Utilized in the synthesis of bioactive molecules.

1-(4-Methylpiperazin-1-yl)propan-2-ol: Employed in the development of pharmaceuticals and agrochemicals.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it valuable for targeted research applications.